Cas no 1804433-13-3 (2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine
• CAS No: 1804433-13-3
• MF: C₈H₈F₅N₃O
• MW: 257.160638809204
• CID: 4930656
• Update Time: 2025-07-18

2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F5N3O/c9-6(10)4-1-3(2-14)5(7(15)16-4)17-8(11,12)13/h1,6H,2,14H2,(H2,15,16)
• InChI Key： XLDIJLQTKNHQSO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=C(N)N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine

Introduction to 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1804433-13-3)

2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804433-13-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its multiple functional groups such as amino, aminomethyl, difluoromethyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The presence of both amino and aminomethyl groups in the pyridine core enhances the compound's reactivity and versatility, allowing for further derivatization and modification. These functional groups are particularly important in medicinal chemistry, as they can serve as points of attachment for other pharmacophores or be involved in hydrogen bonding interactions with biological targets. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological receptors. Similarly, the trifluoromethoxy group contributes to lipophilicity and metabolic stability, making it an attractive feature in drug design.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties such as antimicrobial, anti-inflammatory, anticancer, and antiviral effects. Among these derivatives, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine has shown promise in preclinical studies as a potential lead compound for further development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors and ion channels. The specific arrangement of functional groups in 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine suggests that it may have a high affinity for certain serotonin receptors, which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder. Preliminary research indicates that this compound may modulate serotonin signaling pathways, potentially leading to new treatments for these conditions.

Furthermore, the compound's structural features make it an excellent candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying individual functional groups or introducing new ones, researchers can fine-tune the biological activity of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine to improve its efficacy and selectivity. For instance, replacing the difluoromethyl group with other electron-withdrawing substituents could alter the molecule's binding profile to target enzymes or receptors more effectively.

The synthesis of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine is another area of active investigation. Given its complex structure, developing an efficient synthetic route is crucial for both academic research and industrial applications. Recent advances in synthetic methodologies have enabled the construction of this compound in multi-step processes with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and fluorination methods have been particularly useful in assembling the various functional groups present in the molecule.

From a computational chemistry perspective, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at a molecular level. These studies have provided valuable insights into how different substituents influence the compound's binding affinity and selectivity. For example, computational analyses have revealed that the spatial arrangement of the amino and aminomethyl groups is critical for optimal binding to certain protein targets.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in larger drug molecules. Pyridine derivatives are frequently used as building blocks in medicinal chemistry due to their versatility and compatibility with various synthetic transformations. The presence of multiple reactive sites in 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine allows it to be incorporated into more complex structures through strategies such as condensation reactions or ring closures.

Environmental considerations are also important when evaluating new chemical entities like 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine. Researchers are increasingly focusing on green chemistry principles to develop synthetic routes that minimize waste generation and reduce environmental impact. Efforts are being made to optimize reaction conditions using sustainable solvents or catalytic systems that enhance efficiency while reducing hazardous byproducts.

In conclusion,2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1804433-13-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from neurological disorders to other areas of medicine. As research continues to uncover new synthetic methods and biological activities associated with this compound, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)-3-(trifluorometoxypyridine ) is poised to play an important role in future drug discovery efforts.